Cas no 1849181-41-4 (2-Amino-3-(1,2,3-thiadiazol-4-yl)propanamide)

• Product Name: 2-Amino-3-(1,2,3-thiadiazol-4-yl)propanamide
• CAS No: 1849181-41-4
• MF: C₅H₈N₄OS
• MW: 172.208218574524
• CID: 5913609
• PubChem ID: 130549611
• Update Time: 2025-05-19

2-Amino-3-(1,2,3-thiadiazol-4-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(1,2,3-thiadiazol-4-yl)propanamide
• 1849181-41-4
• EN300-1298871
• 2-Amino-3-(1,2,3-thiadiazol-4-yl)propanamide

• Inchi： 1S/C5H8N4OS/c6-4(5(7)10)1-3-2-11-9-8-3/h2,4H,1,6H2,(H2,7,10)
• InChI Key： XTONMKKZOWZYIS-UHFFFAOYSA-N
• SMILES： S1C=C(CC(C(N)=O)N)N=N1

Computed Properties

• Exact Mass: 172.04188206g/mol
• Monoisotopic Mass: 172.04188206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 123Ų

Additional information on 2-Amino-3-(1,2,3-thiadiazol-4-yl)propanamide

Professional Introduction to 2-Amino-3-(1,2,3-thiadiazol-4-yl)propanamide (CAS No. 1849181-41-4)

2-Amino-3-(1,2,3-thiadiazol-4-yl)propanamide is a specialized chemical compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its CAS number CAS No. 1849181-41-4, has garnered attention due to its unique structural properties and potential biological activities. The molecular structure of this amide derivative incorporates a 1,2,3-thiadiazole moiety, which is known for its versatility in medicinal chemistry. The presence of this heterocyclic ring system contributes to the compound's reactivity and interaction with biological targets, making it a valuable scaffold for drug design.

The 1,2,3-thiadiazole ring is a five-membered aromatic heterocycle containing sulfur, nitrogen, and carbon atoms. This functional group is widely recognized for its role in various pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties. In the context of 2-Amino-3-(1,2,3-thiadiazol-4-yl)propanamide, the thiadiazole moiety is linked to a propanamide group through an amide bond at the 3-position. This structural arrangement enhances the compound's solubility and bioavailability, which are critical factors in drug formulation.

Recent advancements in pharmaceutical research have highlighted the importance of thiadiazole derivatives in developing novel therapeutic agents. Studies have demonstrated that compounds containing the 1,2,3-thiadiazole core exhibit potent inhibitory effects on various enzymes and receptors involved in pathological processes. For instance, derivatives of thiadiazole have been investigated for their potential to modulate kinases and other signaling molecules that play a role in cancer progression. The amide functionality in 2-Amino-3-(1,2,3-thiadiazol-4-yl)propanamide further extends its utility by allowing modifications that can fine-tune its pharmacokinetic properties.

The synthesis of 2-Amino-3-(1,2,3-thiadiazol-4-yl)propanamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the thiadiazole ring typically involves cyclization reactions between appropriate precursors under inert conditions. The subsequent formation of the amide bond is achieved through condensation reactions with appropriate carboxylic acid derivatives. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to improve the efficiency of these transformations.

In terms of biological activity, preliminary studies on 2-Amino-3-(1,2,3-thiadiazol-4-yl)propanamide have shown promising results in vitro. The compound has been tested for its interaction with various biological targets, including enzymes and receptors relevant to inflammatory diseases and cancer. The binding affinity and mode of action of this compound are being thoroughly investigated to determine its potential as a lead molecule for drug development. Computational modeling techniques have been utilized to predict how the compound might interact with biological targets based on its structural features.

The< strong >1,2,3-thiadiazol-4-yl substituent in the molecule is particularly noteworthy due to its ability to influence electronic properties and reactivity. This moiety can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity. Additionally, the propanamide group provides a site for further chemical modifications that can be tailored to improve specific pharmacological profiles. For example, introducing fluorine atoms or other electronegative groups at strategic positions can enhance metabolic stability and bioavailability.

The pharmaceutical industry has shown increasing interest in heterocyclic compounds like 2-Amino-3-(1,2,3-thiadiazol-4-yl)propanamide. These compounds are valued for their diverse biological activities and structural flexibility. The integration of computational chemistry and high-throughput screening technologies has accelerated the discovery process for novel drug candidates derived from thiadiazole derivatives. Researchers are leveraging these tools to identify optimal analogs of this compound that exhibit enhanced efficacy and reduced side effects.

The future prospects for CAS No. 1849181-41-4, specifically as a precursor for drug development, appear highly promising. Ongoing studies aim to elucidate its mechanism of action and explore its potential in treating various diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield innovative therapeutic strategies based on this compound's unique chemical framework.

In conclusion,< strong >2-Amino-3-(1,2,3-thiadiazol-4-yl)propanamide represents a significant advancement in medicinal chemistry due to its structural complexity and biological potential.< strong >CAS No. 1849181-41-4